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Compound of Interest

Compound Name: Isooctyl hydrogen succinate

Cat. No.: B15177637 Get Quote

Isooctyl Hydrogen Succinate: A Review of
Applications and Limitations
A comprehensive review of the available scientific literature reveals a significant lack of detailed

information regarding the applications, limitations, and experimental data for isooctyl
hydrogen succinate. While basic chemical identifiers are available, in-depth studies

comparing its performance to other alternatives, along with specific experimental protocols and

biological pathway interactions, are not present in the public domain.

Chemical Identity
To provide a foundational understanding, the basic chemical properties of isooctyl hydrogen
succinate have been identified through chemical databases.

Property Value

CAS Number 94248-72-3[1][2]

Molecular Formula C12H22O4[1][2]

Molecular Weight 230.30 g/mol [1][2]

Synonyms Butanedioic acid, monoisooctyl ester[2]
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Applications and Research Context
The broader family of succinate esters has been investigated for various applications, including

as plasticizers and in the synthesis of other chemical compounds. For instance, dialkyl

succinates are explored as alternatives to phthalate plasticizers. The synthesis of these related

compounds often involves the esterification of succinic acid with alcohols.

While specific applications for isooctyl hydrogen succinate are not detailed in the available

literature, related succinate derivatives have been studied in the context of drug delivery. For

example, chitosan succinate and tocopheryl succinate have been investigated as potential

matrices for drug delivery systems. These studies, however, do not provide data directly

applicable to isooctyl hydrogen succinate.

Limitations and Toxicity
There is a notable absence of toxicological studies and safety data specifically for isooctyl
hydrogen succinate in the reviewed literature. General safety data sheets for related

compounds, such as isooctyl alcohol, provide hazard information for the precursor chemical but

not for the final ester. Without specific studies, a thorough assessment of the limitations and

potential toxicity of isooctyl hydrogen succinate cannot be provided.

Comparative Data and Experimental Protocols
A critical gap exists in the scientific literature regarding comparative studies of isooctyl
hydrogen succinate against other chemical alternatives. The user's core requirement for

tables of quantitative data and detailed experimental methodologies cannot be fulfilled due to

the lack of published research. Similarly, no information was found on signaling pathways or

specific experimental workflows involving isooctyl hydrogen succinate that would necessitate

the creation of Graphviz diagrams.

Conclusion
In conclusion, while the chemical identity of isooctyl hydrogen succinate is established, there

is a profound lack of publicly available scientific information on its applications, limitations, and

performance in comparison to other substances. The absence of experimental data, detailed

methodologies, and toxicological studies prevents a comprehensive review as requested.
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Further research and publication in peer-reviewed journals would be necessary to build a body

of knowledge around this specific chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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